Cas no 1794896-73-3 ({[(4-Bromophenyl)methyl]carbamoyl}methyl 4-tert-butylbenzoate)

• Product Name: {[(4-Bromophenyl)methyl]carbamoyl}methyl 4-tert-butylbenzoate
• CAS No: 1794896-73-3
• MF: C₂₀H₂₂BrNO₃
• MW: 404.297585010529
• CID: 5323770
• Update Time: 2025-06-30

{[(4-Bromophenyl)methyl]carbamoyl}methyl 4-tert-butylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2-[(4-bromobenzyl)amino]-2-oxoethyl 4-tert-butylbenzoate
• {[(4-BROMOPHENYL)METHYL]CARBAMOYL}METHYL 4-TERT-BUTYLBENZOATE
• STL194818
• 2-((4-bromobenzyl)amino)-2-oxoethyl 4-(tert-butyl)benzoate
• [2-[(4-bromophenyl)methylamino]-2-oxoethyl] 4-tert-butylbenzoate
• {[(4-Bromophenyl)methyl]carbamoyl}methyl 4-tert-butylbenzoate

• Inchi： 1S/C20H22BrNO3/c1-20(2,3)16-8-6-15(7-9-16)19(24)25-13-18(23)22-12-14-4-10-17(21)11-5-14/h4-11H,12-13H2,1-3H3,(H,22,23)
• InChI Key： MJFYKMAQDFDUKZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNC(COC(C1C=CC(=CC=1)C(C)(C)C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 444
• XLogP3: 5
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on {[(4-Bromophenyl)methyl]carbamoyl}methyl 4-tert-butylbenzoate

Introduction to [(4-Bromophenyl)methyl]carbamoyl)methyl 4-tert-butylbenzoate (CAS No. 1794896-73-3)

Compound CAS No. 1794896-73-3, specifically identified as [(4-Bromophenyl)methyl]carbamoyl)methyl 4-tert-butylbenzoate, represents a significant molecule in the realm of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in various scientific domains, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular framework of this compound is notable for its combination of a brominated phenyl ring, a carbamoyl group, and a tert-butyl-substituted benzoate moiety. Such structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its utilization in synthetic chemistry and drug discovery processes. The presence of the bromine atom in the phenyl ring enhances its reactivity, making it a valuable intermediate in organic synthesis. Additionally, the carbamoyl group and the tert-butyl-substituted benzoate moiety contribute to the compound's stability and functionality, which are crucial factors in pharmaceutical applications.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The bromophenyl moiety, in particular, has been extensively studied for its role in modulating various biological pathways. Research indicates that such compounds can exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various diseases. For instance, studies have shown that derivatives of bromophenyl compounds can interact with specific targets involved in inflammation and neurodegeneration.

The tert-butyl group in the benzoate moiety further contributes to the compound's pharmacological profile by influencing its solubility and metabolic stability. This feature is particularly important in drug development, as it can enhance the bioavailability and prolong the half-life of therapeutic agents. Moreover, the carbamoyl group serves as a versatile functional handle for further chemical modifications, allowing researchers to tailor the compound's properties for specific applications.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular modeling studies have been instrumental in identifying potential binding sites and interaction mechanisms between this compound and biological targets. These insights have guided experimental efforts aimed at optimizing the compound's pharmacological efficacy.

One particularly intriguing aspect of this compound is its potential as a scaffold for developing new drugs targeting neurological disorders. The combination of structural elements known to interact with central nervous system receptors makes it a promising candidate for further investigation. Preclinical studies have begun to explore its effects on models of neurodegenerative diseases, with initial results suggesting promising outcomes.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex molecular framework efficiently. These methods not only enhance the synthetic route but also improve scalability for industrial applications.

From a regulatory perspective, ensuring compliance with safety standards is paramount when handling this compound. While it is not classified as a hazardous material under current regulations, proper handling procedures must be followed to minimize any potential risks associated with chemical exposure. This includes using appropriate personal protective equipment (PPE) and working within well-ventilated areas or fume hoods.

The future prospects for this compound are vast, with ongoing research aiming to uncover new therapeutic applications and refine synthetic methodologies. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex medical challenges.